9-Methoxy-5,9-dimethyldec-3-enoic acid

• CAS No.: 61099-50-1
• Molecular Formula: C13H24O3
• Molecular Weight: 228.33 g/mol
• IUPAC Name: 9-methoxy-5,9-dimethyldec-3-enoic acid
• InChI: InChI=1S/C13H24O3/c1-11(7-5-9-12(14)15)8-6-10-13(2,3)16-4/h5,7,11H,6,8-10H2,1-4H3,(H,14,15)
• InChI Key: APVXMPRLGMBTJX-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC(C)(C)OC)C=CCC(=O)O

Description

9-Methoxy-5,9-dimethyldec-3-enoic acid is a synthetic organic compound with the molecular formula C13H24O3 and a molecular weight of 228.33 g/mol . Its structure features a dec-3-enoic acid backbone with methoxy and methyl functional groups at the 9-position, which classifies it among terpenoid-derived fatty acid chains . This compound is provided as a high-purity material for research and development purposes. While specific biological activity data for this exact molecule is limited in the public domain, its structural class is of significant interest. It is chemically related to chain terpenoid derivatives, such as those isolated from endophytic fungi like Fusarium species . Research into similar terpenoid derivatives from fungal sources has revealed a wide spectrum of potential biological activities, including antibacterial, antifungal, phytotoxic, and cytotoxic effects, making this chemical scaffold a valuable template for medicinal chemistry and agrochemical research . The compound is characterized by its exact mass of 228.17300 and a computed LogP value of 3.25, indicating its relative hydrophobicity . 9-Methoxy-5,9-dimethyldec-3-enoic acid is intended for research use by qualified laboratory personnel only. It is not intended for diagnostic or therapeutic applications, nor for use in humans or animals. Researchers should consult the safety data sheet (SDS) and handle this product using appropriate personal protective equipment.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The following compounds share structural or functional similarities with 9-methoxy-5,9-dimethyldec-3-enoic acid:

Compound Name	Molecular Formula	Key Features	Synthesis Method
9-Methoxy-5,9-dimethyldec-3-enoic acid	C₁₃H₂₂O₃	Δ³ unsaturation; methyl at C5/C9; methoxy at C9	Not explicitly reported (inference: alkyne coupling or esterification)
(5Z,9Z)-2-Methoxyhexacosa-5,9-dienoic acid	C₂₇H₄₈O₃	Δ5,9 diene; methoxy at C2; 26-carbon chain	Alkyne-bromide coupling
Thiazolidinone derivative (9c)	C₂₄H₂₅N₂O₃S₂	Methoxyphenylmethylamino group; benzodioxin-thiazolidinone hybrid	Amine-thiocarbonyl coupling
Tetracyclic compound (IIo)	C₁₉H₁₅NO₃S₂	Methoxy-hydroxyphenyl; fused tetracyclic scaffold	Cyclocondensation of amines and ketones

Functional Group Influence

• Methoxy Positioning: In 9-methoxy-5,9-dimethyldec-3-enoic acid, the methoxy group at C9 may sterically hinder interactions at the carboxylic acid terminus. In contrast, the methoxy group at C2 in the hexacosa-dienoic acid likely enhances polarity near the carboxylate head .
• Chain Length and Branching: Shorter chains (e.g., dec-3-enoic acid vs. Methyl branches at C5/C9 in the target compound may confer steric stabilization against enzymatic degradation.
• Hybrid Systems: The thiazolidinone and tetracyclic derivatives demonstrate how methoxy groups can be integrated into complex heterocyclic frameworks for drug discovery, diverging from the fatty acid scaffold .

Q & A

Basic Research Questions

Q. What are the recommended analytical methods for characterizing the purity and structure of 9-Methoxy-5,9-dimethyldec-3-enoic acid?

• Methodology :

• Nuclear Magnetic Resonance (NMR) : Use $^1H$- and $^{13}C$-NMR to confirm the methoxy group position, double bond geometry (e.g., cis/trans), and methyl branching .
• High-Performance Liquid Chromatography (HPLC) : Employ reverse-phase HPLC with UV detection (e.g., 210–254 nm) to assess purity. Validate with a reference standard if available.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) ensures accurate molecular weight confirmation and detects potential impurities .

Q. How should researchers handle and store this compound to ensure stability?

• Guidelines :

• Storage : Store in airtight, light-resistant containers at –20°C to prevent degradation of the methoxy group or decenoic acid backbone.
• Handling : Use inert gas (e.g., nitrogen) to minimize oxidation during synthesis or aliquoting. Refer to safety protocols for similar methoxylated fatty acids, such as avoiding skin contact and inhalation .

Q. What synthetic routes are commonly used to prepare 9-Methoxy-5,9-dimethyldec-3-enoic acid?

• Approach :

• Esterification-Hydrolysis : Start with methyl dec-3-enoate derivatives, introduce methoxy groups via nucleophilic substitution, and hydrolyze esters under acidic/basic conditions.
• Catalytic Methods : Use transition-metal catalysts (e.g., Pd/C) for selective methoxylation at the 9-position. Validate reaction efficiency with TLC or GC-MS .

Advanced Research Questions

Q. How can conflicting spectral data (e.g., NMR vs. IR) for this compound be resolved?

• Troubleshooting :

• Comparative Analysis : Cross-reference with published spectra of structurally analogous compounds, such as (9Z)-eicosenoic acid or methoxy-substituted fatty acids, to identify peak assignments .
• Computational Modeling : Use density functional theory (DFT) to simulate NMR or IR spectra and match experimental data .

Q. What experimental designs are optimal for studying its reactivity in biological systems (e.g., enzyme inhibition)?

• Strategy :

• Dose-Response Assays : Test the compound across a logarithmic concentration range (e.g., 1 nM–100 µM) in cell-free enzyme systems (e.g., lipoxygenases) to determine IC$_{50}$ values.
• Isotopic Labeling : Incorporate $^{13}C$-labeled methoxy groups to track metabolic pathways via LC-MS .

Q. How can researchers address discrepancies in reported melting points or solubility data?

• Resolution :

• Purity Verification : Re-examine the compound using differential scanning calorimetry (DSC) for precise melting point determination.
• Solvent Screening : Test solubility in polar (e.g., DMSO) and nonpolar solvents (e.g., hexane) under controlled humidity, as moisture can affect methoxy stability .

Q. What strategies mitigate batch-to-batch variability in synthesis?

• Optimization :

• Process Analytical Technology (PAT) : Implement in-line FTIR or Raman spectroscopy to monitor reaction intermediates in real time.
• Column Chromatography : Use gradient elution on silica gel to isolate isomers (e.g., 3- vs. 4-enoic acid derivatives) that may arise during synthesis .